Cas no 392308-24-6 (N-cyclopentyl-2-methoxyacetamide)

N-Cyclopentyl-2-methoxyacetamide is a specialized organic compound featuring a cyclopentyl group attached to an acetamide core, with a methoxy substituent at the alpha position. This structure imparts unique reactivity and solubility properties, making it valuable in synthetic chemistry applications, particularly as an intermediate in pharmaceutical and agrochemical research. The cyclopentyl moiety enhances lipophilicity, while the methoxy group contributes to electronic modulation, facilitating selective reactions. Its well-defined molecular architecture ensures consistent performance in nucleophilic substitutions and condensation reactions. The compound is typically characterized by high purity and stability, suitable for use in controlled synthetic pathways requiring precise functional group compatibility.
N-cyclopentyl-2-methoxyacetamide structure
392308-24-6 structure
Product Name:N-cyclopentyl-2-methoxyacetamide
CAS No:392308-24-6
MF:C8H15NO2
MW:157.210202455521
CID:5362415
Update Time:2025-08-03

N-cyclopentyl-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-cyclopentyl-2-methoxy-
    • N-cyclopentyl-2-methoxyacetamide
    • Inchi: 1S/C8H15NO2/c1-11-6-8(10)9-7-4-2-3-5-7/h7H,2-6H2,1H3,(H,9,10)
    • InChI Key: BLMAIVKQGZKSBC-UHFFFAOYSA-N
    • SMILES: C(NC1CCCC1)(=O)COC

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Additional information on N-cyclopentyl-2-methoxyacetamide

N-Cyclopentyl-2-Methoxyacetamide: A Comprehensive Overview

N-Cyclopentyl-2-methoxyacetamide, with the CAS number 392308-24-6, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has been extensively studied for its potential applications in drug development and as a building block in organic chemistry.

The molecular structure of N-cyclopentyl-2-methoxyacetamide comprises a cyclopentane ring attached to an amide group, with a methoxy substituent on the adjacent carbon. This arrangement imparts the compound with distinct chemical properties, including moderate solubility in organic solvents and the ability to participate in various nucleophilic and electrophilic reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents.

One of the most notable advancements involving N-cyclopentyl-2-methoxyacetamide is its application in asymmetric catalysis. Researchers have demonstrated that this compound can serve as a chiral auxiliary in the synthesis of enantiomerically enriched compounds, which are crucial for pharmaceutical applications. The use of N-cyclopentyl-2-methoxyacetamide as a chiral auxiliary has been optimized to achieve high enantioselectivity, making it a valuable tool in modern drug discovery.

In addition to its role in asymmetric synthesis, N-cyclopentyl-2-methoxyacetamide has been explored for its potential as a stabilizing agent in polymer chemistry. Studies have shown that this compound can enhance the thermal stability of certain polymeric materials, making it a promising candidate for high-performance applications in industries such as aerospace and electronics.

Recent research has also focused on the biological activity of N-cyclopentyl-2-methoxyacetamide derivatives. For instance, modifications to the cyclopentane ring have led to compounds with potent anti-tumor properties. These derivatives have shown selective cytotoxicity against cancer cells while exhibiting minimal toxicity to healthy cells, indicating their potential as targeted therapeutic agents.

The synthesis of N-cyclopentyl-2-methoxyacetamide typically involves multi-step processes that combine nucleophilic substitution and condensation reactions. One widely adopted method involves the reaction of cyclopentanamine with an appropriate acyl chloride or ester derivative. The optimization of reaction conditions has significantly improved the yield and purity of this compound, facilitating its large-scale production for industrial applications.

From an environmental perspective, N-cyclopentyl-2-methoxyacetamide exhibits low toxicity to aquatic organisms under standard testing conditions. However, its biodegradability remains an area of active research, particularly as concerns about chemical waste management continue to grow. Efforts are underway to develop eco-friendly synthesis pathways that minimize environmental impact while maintaining the compound's desirable properties.

In conclusion, N-cyclopentyl-2-methoxyacetamide stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.

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